Cas no 2002-29-1 (Flumethasone 21-pivalate)

• Product Name: Flumethasone 21-pivalate
• CAS No: 2002-29-1
• MF: C₂₇H₃₆F₂O₆
• MW: 494.567955970764
• CID: 42284
• PubChem ID: 443980
• Update Time: 2025-06-07

Flumethasone 21-pivalate Chemical and Physical Properties

Names and Identifiers

• Flumethasone 21-pivalate
• 6a,9a-Difluoro-16a-methyl-prednisolone-21-pivalate
• Flumethasone 21-Pivalate-d3
• flumethasone pivalate
• Flumethsone pivalate
• [2-[(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2,2-dimethylpropanoate
• 6α,9-Difluoro-11β,17,21-trihydroxy-16α-methylpregna-1,4-diene-3,20-dione 21-(2,2-dimethylpropionate)
• Flumetasone 21-pivalate
• NSC 107680
• Flumetasone pivalate (JAN/BAN)
• Q-101376
• 6.Alpha.,9.alpha.-Difluoro-16.alpha.-methylprednisolone 21-pivalate
• SCHEMBL6968
• Flumethasone pivalate [USAN:USP]
• Pregna-1,4-diene-3,20-dione, 6alpha,9-difluoro-11beta,17,21-trihydroxy-16alpha-methyl-, 21-pivalate
• 2002-29-1
• CS-0030972
• CCG-221256
• AC-2070
• FLUMETHASONE 21-PIVALATE [MI]
• 2-[(1R,2S,8S,10S,11S,13R,14R,15S,17S)-1,8-difluoro-14,17-dihydroxy-2,13,15-trimethyl-5-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-14-yl]-2-oxoethyl 2,2-dimethylpropanoate
• Flumetasone pivalate
• FLUMETHASONE PIVALATE [USP IMPURITY]
• NSC-107680
• NCGC00022408-04
• Pregna-1,4-diene-3,20-dione, 6-alpha,9-difluoro-11-beta,17,21-trihydroxy-16-alpha-methyl-, 21-pivalate
• Q20817117
• UNII-0DV09X6F21
• 6,9-Difluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl pivalate
• 6alpha,9alpha-Difluoro-16alpha-methylprednisolone 21-pivalate
• NSC107680
• FLUMETASONE PIVALATE [EP MONOGRAPH]
• Flumethsone pivalate
• 6alpha,9alpha-Difluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione, 21-pivalate
• FLUMETASONE PIVALATE [WHO-DD]
• CHEMBL1200877
• KS-1138
• Flumethasone-21-pivalate
• E98632
• FLUMETHASONE PIVALATE (USP IMPURITY)
• FLUMETHASONE PIVALATE [ORANGE BOOK]
• CHEBI:31620
• EINECS 217-901-1
• Flumethasone pivalate, British Pharmacopoeia (BP) Reference Standard
• FLUMETHASONE PIVALATE [USAN]
• FLUMETASONE PIVALATE (MART.)
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(2,2-DIMETHYL-1-OXOPROPOXY)-6,9-DIFLUORO-11,17-DIHYDROXY-16-METHYL-, (6.ALPHA.,11.BETA.,16.ALPHA.)
• AKOS015964841
• 2-((6S,9R,10S,11S,13S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl pivalate
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(2,2-DIMETHYL-1-OXOPROPOXY)-6,9-DIFLUORO-11,17-DIHYDROXY-16-METHYL-, (6alpha,11beta,16alpha)
• HMS2231D24
• MLS001077304
• Flumethasone pivalate (USAN:USP)
• SMR000058824
• flumethasone-pivalate
• 6alpha,9-Difluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-(2,2-dimethylpropionate)
• flumethasone dimethylpropionate
• Locacorten
• 6 alpha,9 alpha-difluoro-11 beta,17,21-trihydroxy-16 alpha-methylpregna-1,4-diene-3,20-dione, 21-pivalate
• Flumethasone pivalate (USP)
• Pregna-1,4-diene-3,20-dione, 21-(2,2-dimethyl-1-oxopropoxy)-6,9-difluoro-11, 17-dihydroxy-16-methyl-, (6.alpha.,11.beta.,16.alpha.)-
• [2-[(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] 2,2-dimethylpropanoate
• Flumethasone 21-pivalate; Flumethasone pivalate; Locacorten; Locorten; Lorinden; Losalen
• MLS000069558
• Flumethasone pivalate, United States Pharmacopeia (USP) Reference Standard
• Lorinden
• GTPL7075
• Locorten (TN)
• FLUMETASONE PIVALATE [JAN]
• HY-107949
• D01464
• Pregna-1,4-diene-3,20-dione, 21-(2,2-dimethyl-1-oxopropoxy)-6,9-difluoro-11,17-dihydroxy-16-methyl-, (6alpha,11beta,16alpha)-
• FLUMETASONE PIVALATE [MART.]
• FLUMETASONE PIVALATE (EP MONOGRAPH)
• NS00009743
• DTXCID2028931
• Flumethasone pivalate, European Pharmacopoeia (EP) Reference Standard
• 6alpha,9-difluoro-11beta,17-dihydroxy-16alpha-methyl-3,20-dioxopregna-1,4-dien-21-yl 2,2-dimethylpropanoate
• NCGC00022408-03
• 0DV09X6F21
• HMS3715L14
• 6alpha,9-Difluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-pivalate
• [2-[(6S, 8S, 9R, 10S, 11S, 13S, 14S, 16R, 17R)-6, 9-difluoro-11, 17-dihydroxy-10, 13, 16-trimethyl-3-oxo-6, 7, 8, 11, 12, 14, 15, 16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2, 2-dimethylpropanoate
• 6.Alpha.,9-Difluoro-11.beta.,17,21-trihydroxy-16.alpha.-methylpregna-1,4-diene-3,20-dione 21-pivalate
• Locorten
• Opera_ID_1461
• JWRMHDSINXPDHB-OJAGFMMFSA-N
• DA-63478
• (6a,11b,16a)-21-(2,2-Dimethyl-1-oxopropoxy)-6,9-difluoro-11,17-dihydroxy-16-methyl-pregna-1,4-diene-3,20-dione;Flumetasone pivalate; Locacorten
• 217-901-1
• FF23329

• MDL： MFCD00079287
• Inchi： 1S/C27H36F2O6/c1-14-9-16-17-11-19(28)18-10-15(30)7-8-24(18,5)26(17,29)20(31)12-25(16,6)27(14,34)21(32)13-35-22(33)23(2,3)4/h7-8,10,14,16-17,19-20,31,34H,9,11-13H2,1-6H3/t14-,16+,17+,19+,20+,24+,25+,26+,27+/m1/s1
• InChI Key： JWRMHDSINXPDHB-OJAGFMMFSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H](C)[C@](C(COC(C(C)(C)C)=O)=O)([C@@]1(C)C[C@@H]2O)O)F)=O)C

Computed Properties

• Exact Mass: 494.24800
• Monoisotopic Mass: 494.248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 600.3±55.0 °C at 760 mmHg
• Flash Point: 316.8±31.5 °C
• Refractive Index: 1.55
• Solubility: dioxane: soluble4.0ML, clear, colorless to very faintly yellow (50 mg + 4.0 mL dioxane)
• PSA: 100.90000
• LogP: 3.44070
• Vapor Pressure: 0.0±3.9 mmHg at 25°C

Flumethasone 21-pivalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R40
• Safety Instruction： S22-S36
• RTECS：TU3832010
• Hazardous Material Identification：
• Safety Term：S22;S36
• Risk Phrases：R40
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives